BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Boc-L-prolinal: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-L-Prolinal

Cat. No.: B1333625

For Researchers, Scientists, and Drug Development Professionals

N-Boc-L-prolinal, with the CAS number 69610-41-9, is a chiral amino aldehyde that serves as
a crucial building block in synthetic organic chemistry.[1][2] Its protected amine group and
reactive aldehyde functionality make it a versatile intermediate in the synthesis of complex
molecules, particularly in the development of novel therapeutic agents.[1] This technical guide
provides an in-depth overview of the physicochemical properties, synthesis, and key
applications of N-Boc-L-prolinal.

Core Physicochemical Properties

N-Boc-L-prolinal is a clear, light yellow, viscous liquid at room temperature.[1] It is sensitive to
air and should be stored at low temperatures (-20°C to 5°C) to maintain its stability.[1][3] Key
physicochemical data are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1333625?utm_src=pdf-interest
https://www.benchchem.com/product/b1333625?utm_src=pdf-body
https://www.lookchem.com/casno69610-41-9.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483761
https://www.lookchem.com/casno69610-41-9.html
https://www.benchchem.com/product/b1333625?utm_src=pdf-body
https://www.benchchem.com/product/b1333625?utm_src=pdf-body
https://www.lookchem.com/casno69610-41-9.html
https://www.lookchem.com/casno69610-41-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3490185.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C10H17NO3 [1112][3][4]
Molecular Weight 199.25 g/mol [1112][31[4]
Appearance Clear light yellow viscous liquid  [1]

Boiling Point 211 °C (lit.) [1][3][4]
Density 1.063 g/mL at 25 °C (lit.) [11[31[4]

Refractive Index (n20/D)

1.462 (lit.)

[11(31[4]

Optical Rotation ([a]20/D)

-101° (c = 0.66 in chloroform)

[3]

Solubility

Slightly soluble in water;

Soluble in chloroform.

[1]14]

Flash Point

135 °F

[1]

Vapor Pressure

0.00483 mmHg at 25°C

[1]

Spectroscopic Data

Detailed experimental spectra for N-Boc-L-prolinal are not widely available in the public

domain. However, typical spectral characteristics can be inferred from its structure.

1H NMR (Proton Nuclear Magnetic Resonance) Spectrum Data not available in the search

results.

13C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectrum Data not available in the search

results.

IR (Infrared) Spectrum Data not available in the search results.

Mass Spectrum A predicted monoisotopic mass for the [M+H]* ion is 200.12813 m/z.

Experimental Protocols
Synthesis of N-Boc-L-prolinal via Swern Oxidation
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A common and efficient method for the synthesis of N-Boc-L-prolinal is the Swern oxidation of
N-Boc-L-prolinol.

Materials:

N-Boc-L-prolinol

e Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

e Triethylamine (TEA)

¢ Dichloromethane (DCM), anhydrous
o Water

e Sodium sulfate (Na2S0Oa4), anhydrous
« Silica gel for column chromatography
o Ethyl acetate (EtOAC)

e Hexanes

Procedure:

» A solution of oxalyl chloride in anhydrous dichloromethane is cooled to -78 °C under an inert
atmosphere.

e A solution of dimethyl sulfoxide in anhydrous dichloromethane is added dropwise to the
oxalyl chloride solution, and the mixture is stirred for a short period.

e A solution of N-Boc-L-prolinol in anhydrous dichloromethane is then added dropwise to the
reaction mixture.

« After stirring for a specified time, triethylamine is added dropwise.

e The reaction mixture is allowed to warm to room temperature and then quenched with water.
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e The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure to yield the crude product.

e The crude N-Boc-L-prolinal is purified by silica gel column chromatography using a mixture
of ethyl acetate and hexanes as the eluent to afford the pure product as a light yellow oil.

Determination of Physicochemical Properties

Standard laboratory procedures are employed to determine the physicochemical properties of
N-Boc-L-prolinal.

» Boiling Point: The boiling point can be determined by distillation or using a micro-boiling point
apparatus. The temperature at which the liquid actively boils and the vapor condenses is
recorded as the boiling point.

» Density: The density is measured by accurately weighing a known volume of the liquid using
a pycnometer or a graduated cylinder and a precision balance. The density is calculated as
mass divided by volume.

o Refractive Index: An Abbe refractometer is used to measure the refractive index of the liquid
at a specific temperature, typically 20°C, using the sodium D-line.

o Optical Rotation: A polarimeter is used to measure the angle of rotation of plane-polarized
light when it passes through a solution of N-Boc-L-prolinal of a known concentration in a
specific solvent (e.g., chloroform). The specific rotation is then calculated based on the
observed rotation, path length, and concentration.

Applications in Research and Development

N-Boc-L-prolinal is a valuable chiral building block in the synthesis of a variety of biologically
active molecules. Its applications include:

o Peptide Synthesis: It serves as a key component in the synthesis of peptidomimetics and
complex peptides.
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e Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various
pharmaceutical compounds, including enzyme inhibitors and receptor ligands. For instance,
it has been utilized in the synthesis of analogs of Dolastatin 10 with anti-colon cancer activity.

o Asymmetric Synthesis: The chiral nature of N-Boc-L-prolinal makes it a useful starting
material for the enantioselective synthesis of various organic compounds.

Visualizations
Synthesis Workflow of N-Boc-L-prolinal

The following diagram illustrates the synthetic pathway from L-Proline to N-Boc-L-prolinal.
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Caption: Synthetic route to N-Boc-L-prolinal from L-Proline.

Logical Workflow for Application in Peptide Synthesis

This diagram shows a generalized workflow for the use of N-Boc-L-prolinal in solid-phase
peptide synthesis (SPPS).
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Caption: Use of N-Boc-L-prolinal in Solid-Phase Peptide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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